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CAS No.: 1173020-16-0
Cat. No.: B565325
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Semicarbazide-13C,15N2 Hydrochloride (CAS 1173020-16-0) is a high-value, stable isotope-
labeled derivative of semicarbazide hydrochloride, predominantly utilized as an internal
standard in mass spectrometry, pharmaceutical analysis, and drug development[1]. While the
isotopic labeling increases its molecular weight, it does not alter the compound's inherent
chemical reactivity or its severe toxicological profile[1][2].

This guide provides researchers with the mechanistic causality behind safety protocols,
ensuring that laboratory handling is both scientifically rigorous and operationally secure.

Hazard Profile & Mechanistic Causality

To design an effective safety protocol, one must understand why the chemical is dangerous.
Semicarbazide hydrochloride presents several acute and chronic hazards:

o Corrosivity and Acidic Dissociation (H314 / H318): As a hydrochloride salt, this compound
dissociates upon contact with ambient moisture or biological fluids (such as sweat or tears),
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creating a localized acidic environment[3]. This leads to rapid protein denaturation, causing
severe skin burns and irreversible eye damage|[?2].

o Systemic Toxicity (H301): It is classified as an acute oral toxin (Category 3). Ingestion or
inhalation of the aerosolized powder can lead to severe systemic poisoning.

o Osteolathyrism and Chronic Exposure (H373): Semicarbazide is a known lathyrogen. It
inhibits lysyl oxidase, an enzyme critical for the cross-linking of collagen and elastin.
Prolonged or repeated exposure specifically targets the skeletal system, leading to bone
deformities and structural weakening.

e Reproductive Toxicity (H361): The compound is suspected of damaging fertility and the
unborn child, necessitating strict exposure limits for all laboratory personnel.

Quantitative Hazard Summary

Property /| Hazard Class Value | GHS Classification

Molecular Weight 114.51 g/mol (Isotope Labeled)[1]
Appearance White to light cream crystalline powder[2]
Acute Oral Toxicity Category 3 (H301: Toxic if swallowed)

) ) Category 1 (H314: Severe skin burns; H318:
Skin/Eye Corrosion _
Serious eye damage)[2]

R ductive Toxicit Category 2 (H361: Suspected of damaging
eproductive Toxici
P Y fertility/unborn child)

o Category 2 (H373: May cause damage to
Target Organ Toxicity Bone)
organs - Bone

Aquatic Toxicity (LC50) 26.29 mg/L (96h, Danio rerio / Zebrafish)

Personal Protective Equipment (PPE) Matrix

Because Semicarbazide-13C,15N2 Hydrochloride is a fine powder, aerosolization is the
primary vector for accidental exposure[2]. Standard PPE is insufficient; the following upgraded
matrix is required:
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o Eye Protection: Tight-fitting, indirectly vented chemical splash goggles. Causality: Standard
safety glasses leave the orbital area exposed to corrosive dust.

e Hand Protection: Double-gloving with heavy-duty nitrile gloves. Causality: The outer glove
acts as the primary barrier against corrosive dissociation. If the outer glove contacts the
powder, it must be removed immediately to prevent permeation to the skin.

o Respiratory Protection: All handling must occur in a chemical fume hood[4]. If handled
outside a closed system, a NIOSH-approved N95 or P100 particulate respirator is
mandatory|[5].

o Body Protection: A chemically resistant, non-porous lab coat (buttoned to the collar) and
closed-toe footwear.

Operational Workflow & Handling Protocol

The following step-by-step methodology ensures a self-validating system for handling the
compound safely.

Step 1: Environmental Preparation
 Verify the chemical fume hood face velocity is between 80-100 fpm.

+ Remove all incompatible materials, specifically strong oxidizing agents and strong bases, to
prevent hazardous reactions[2].

Step 2: PPE Donning and Setup
e Don double nitrile gloves, splash goggles, and a lab coat.

» Place an anti-static weighing boat on an enclosed analytical balance inside the fume hood.
Causality: Anti-static boats prevent the fine crystalline powder from repelling and aerosolizing
during transfer.

Step 3: Transfer and Weighing

o Carefully dispense the required mass.
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» Validation Check: After transferring the material to the reaction vessel, the balance must read
exactly 0.000g when the boat is removed, confirming no residual toxic powder has
contaminated the weighing pan.

Step 4: Dissolution

e If synthesizing a derivative (e.g., adding sodium acetate and ethanol), add the solvent slowly.
Cap the vessel immediately to contain any potential vapor or micro-droplet ejection.

Step 5: Decontamination
e Wipe down the balance and hood surface with a damp paper towel.

o Causality: Dry sweeping is strictly prohibited as it forces the toxic solid to become airborne[2]

13].

» Validation Check: Inspect the hood surface with a secondary dry wipe; the wipe must remain
visually clean, confirming total decontamination.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.flinnsci.com/sds_683.9-semicarbazide-hydrochloride/sds_683.9/
https://www.carlroth.com/medias/SDB-4681-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTM1OTN8YXBwbGljYXRpb24vcGRmfGFEUm1MMmd5Tnk4NU1UYzFNall6TmpReE5qTXdMMU5FUWw4ME5qZ3hYMGxGWDBWT0xuQmtaZ3wzZDZiZDE5M2VlMGMxMzIyZmY0YzQ0ODNiOGQzNWU5OGMzOWE1NTBhM2M4NWVlNTY4ZWI1N2I5MmVkYjJmZDFm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Verify Hood Airflow

(80-100 fpm)

Don PPE
(Double Gloves, Goggles)

Weigh in Enclosed Balance
(Anti-static Boat)

Transfer to Vessel
& Seal Immediately

Damp Wipe Surfaces

(No Dry Sweeping)

Click to download full resolution via product page

Standard Operating Procedure for Handling Semicarbazide-13C,15N2 Hydrochloride

Spill Response & Waste Disposal Protocol

Semicarbazide hydrochloride is harmful to aquatic life and must never be discharged into
municipal sewage systems.

Spill Containment Methodology

o Evacuate & Assess: Isolate the area immediately. For large spills, personnel must evacuate
and re-enter only with a self-contained breathing apparatus (SCBA) and full protective suit[3]

[5].
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e Dust Suppression: Do not allow the solid to become airborne. Gently cover the spilled
powder with damp paper towels[2].

o Collection: Use a non-sparking scoop to collect the damp mass. Place it into a sealable,
heavy-duty hazardous waste bag[3][6].

» Surface Neutralization: Wash the spill site thoroughly with water and a mild detergent.
Collect all wash water, as the dissolved hydrochloride salt is acidic and toxic[3].

Disposal Logistics
e Solid Waste: All contaminated PPE, damp towels, and weighing boats must be sealed and

labeled with the appropriate hazardous waste codes for toxic and corrosive solids.

» Liquid Waste: Aqueous waste must be collected in dedicated, chemically compatible
carboys. Because the product is an acid, it normally requires neutralization before final
disposal by a licensed environmental contractor[3].

o Storage: Store all waste locked up in a cool, dry, and well-ventilated area until pickup[4][6].
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Decision Matrix for Semicarbazide-13C,15N2 Hydrochloride Spill Containment

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Semicarbazide-13C,15N2 Hydrochloride | LGC Standards [Igcstandards.com]
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¢ 3. carlroth.com [carlroth.com]
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e To cite this document: BenchChem. [Semicarbazide-13C,15N2 Hydrochloride: Advanced
Safety, PPE, and Operational Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565325/docs#semicarbazide-13c-15n2-
hydrochloride-advanced-safety-ppe-and-operational-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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